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Compound of Interest

Compound Name: Eltrombopag

Cat. No.: B601689

Introduction

Eltrombopag is a small-molecule, non-peptide thrombopoietin (TPO) receptor agonist used to
stimulate platelet production.[1] It functions by binding to the transmembrane domain of the
TPO receptor (c-Mpl), initiating signaling cascades that lead to the proliferation and
differentiation of megakaryocytes, the precursors to platelets.[2][3][4] For laboratory research
and preclinical drug development, ensuring the quality, purity, and potency of Eltrombopag is
critical for the reliability and reproducibility of experimental results. These application notes
provide a comprehensive overview of the quality control parameters, analytical methods, and
acceptance criteria for laboratory-grade Eltrombopag olamine, the common salt form used in

pharmaceutical preparations.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Eltrombopag olamine is
fundamental for its proper handling, formulation, and quality assessment.

Table 1: Physicochemical Properties of Eltrombopag Olamine
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Parameter Description

Red to brown, non-hygroscopic crystalline solid.

Appearance
[51[6]
3'-{(22)-2-[1-(3,4-dimethylphenyl)-3-methyl-5-
0xo0-1,5-dihydro-4H-pyrazol-4-
Chemical Name ylidene]hydrazino}-2'-hydroxy-3-
biphenylcarboxylic acid — 2-aminoethanol (1:2).
[1]
Molecular Formula C29H36N60s6 (Eltrombopag Olamine).[7]
Molecular Weight 564.63 g/mol (Eltrombopag Olamine).[7]
Sparingly soluble in dimethyl sulfoxide (DMSQO)
. and insoluble in methanol.[6][8] Practically
Solubility ) )
insoluble in aqueous buffers across a
physiological pH range.[5][6]
Eltrombopag olamine exhibits polymorphism,
Polymorphism with Form | being the consistently produced

form during manufacturing.[5][6]

Eltrombopag Signaling Pathway

Eltrombopag mimics the action of endogenous thrombopoietin by activating the TPO receptor,
which in turn stimulates the JAK-STAT and MAPK signaling pathways, leading to increased
platelet production.[4][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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